N-(2-chloro-5-nitrophenyl)-2-phenoxyacetamide

• IUPAC Name: N-(2-chloro-5-nitrophenyl)-2-phenoxyacetamide
• InChI: InChI=1S/C14H11ClN2O4/c15-12-7-6-10(17(19)20)8-13(12)16-14(18)9-21-11-4-2-1-3-5-11/h1-8H,9H2,(H,16,18)
• InChI Key: GJSVKHITKWOEHW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

N-(2-chloro-5-nitrophenyl)-2-phenoxyacetamide, also known as Nitrophenylphenoxyacetamide (NPPAA), is a synthetic compound that has been widely studied for its potential use in scientific research. It is an important molecule that has shown promising results in various applications, including drug discovery, cancer research, and neuroscience.

Mechanism of Action

The exact mechanism of action of NPPAA is not fully understood. However, it has been suggested that the compound may act as a modulator of various signaling pathways in the body. NPPAA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation and pain.
Biochemical and Physiological Effects:
NPPAA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. NPPAA has also been shown to have antitumor activity, inhibiting the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of NPPAA is its versatility in scientific research. It has been shown to have a wide range of pharmacological properties, making it a useful tool in drug discovery and other areas of research. However, there are also some limitations to the use of NPPAA in lab experiments. For example, the compound can be difficult to synthesize, and it may not be suitable for use in certain experimental models.

Future Directions

There are many potential future directions for research on NPPAA. One area of interest is the development of new drugs based on the structure of NPPAA. Another area of research is the investigation of the compound's potential use in the treatment of neurological disorders. Additionally, researchers may continue to explore the mechanisms of action of NPPAA and its effects on various signaling pathways in the body.

Synthesis Methods

The synthesis of NPPAA involves the reaction of 2-phenoxyacetic acid with 2-chloro-5-nitroaniline in the presence of a catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified by recrystallization. The synthesis of NPPAA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

NPPAA has been extensively studied for its potential use in scientific research, particularly in the field of drug discovery. It has been shown to possess a wide range of pharmacological properties, including anti-inflammatory, analgesic, and antitumor activities. NPPAA has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.